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Compound of Interest

Compound Name: 4,4'-Oxydiphthalic anhydride

Cat. No.: B157706

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Oxydiphthalic anhydride (ODPA), identified by CAS number 1823-59-2, is a high-purity
aromatic dianhydride monomer.[1][2] It is a white to off-white crystalline powder.[1][3] ODPA is
a cornerstone in the synthesis of high-performance polymers, most notably polyimides.[4][5][6]
The defining feature of its molecular structure is an ether linkage between the two phthalic
anhydride units, which imparts significant flexibility into the polymer backbone.[4] This structural
characteristic leads to polymers with exceptional thermal stability, chemical resistance, and
superior processability compared to those made with more rigid dianhydrides.[4][7] While its
primary applications are in materials science for the aerospace, electronics, and automotive
industries, its potential use in advanced medical devices and durable coatings is an area of
interest for drug development and life science professionals.[5][8]

Physicochemical Properties

The fundamental properties of 4,4'-Oxydiphthalic anhydride are summarized below. This data
is critical for its handling, storage, and application in synthesis.
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Property Value

CAS Number 1823-59-2[1][2][9]

Chemical Formula C16HsO7[1][2][8][9]

Molecular Weight 310.21 g/mol [2][8]1[9]

Appearance White to off-white powder or crystal[1][2][3]
Melting Point 225-229 °C[1][2][3]

ODPA, 3,3',4,4'-Diphenyl ether tetracarboxylic
Synonyms acid dianhydride, 5,5'-Oxybis(1,3-
isobenzofurandione)[1][2]

Good solubility in polar, aprotic solvents;
Solubility essentially insoluble in water at room

temperature.[4][10]

N Store in a cool, dry, well-ventilated place under
Storage Conditions ] ) ) N
an inert gas; product is moisture sensitive.[1]

Synthesis of 4,4'-Oxydiphthalic Anhydride

Several synthetic routes to ODPA have been developed. A common and well-documented
laboratory and industrial method involves the condensation of a halogenated phthalic
anhydride, such as 4-chlorophthalic anhydride, in the presence of an alkali metal carbonate
and a phase-transfer catalyst.[3][9][10]

Experimental Protocol: Synthesis from 4-Chlorophthalic
Anhydride

This protocol is adapted from established procedures.[3][10]
Materials:
e 4-Chlorophthalic anhydride

o Potassium carbonate (powdered)
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o Tetraphenylphosphonium bromide (catalyst)
e 1,2,4-Trichlorobenzene (solvent)

o Hexane (for washing)

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,
and a distillation head, charge 4-chlorophthalic anhydride (e.g., 30g, 160 mmol), tetraphenyl
phosphonium bromide (e.g., 0.3g, 0.7 mmol), and a high-boiling solvent such as 1,2,4-
trichlorobenzene.[3][9]

Heating: Heat the mixture to approximately 220-225 °C under a nitrogen atmosphere.[9][10]

Reagent Addition: Gradually add powdered potassium carbonate (e.g., 7.95g, 58 mmol) to
the stirred mixture over a period of 45-60 minutes.[3][9]

Reaction: Maintain the reaction temperature at 220-225 °C for several hours (e.g., 6-11
hours).[10] The reaction progress can be monitored by techniques such as Gas
Chromatography (GC) to observe the conversion of the starting material.[10]

Crystallization and Isolation: Once the reaction is complete, dilute the hot reaction mixture
with additional 1,2,4-trichlorobenzene.[3][9] Allow the mixture to cool, which will cause the
4,4'-oxydiphthalic anhydride product to crystallize.

Purification: Collect the crude product by filtration.[3][9] Wash the collected solid sequentially
with 1,2,4-trichlorobenzene and then hexane to remove residual solvent and impurities.[3][9]

Drying: Dry the purified product in a vacuum or air-circulating oven at approximately 120 °C
to yield the final ODPA powder.[3][9]
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@ process Start

1. Combine 4-chlorophthalic anhydride,
catalyst, and solvent in reactor

l

2. Heat mixture to ~220-225 °C

i

3. Add Potassium Carbonate

i

4. Maintain temperature for 6-11 hours

i

5. Cool and dilute mixture

i

6. Filter to isolate crude product

i

7. Wash with TCB and Hexane

i

8. Dry product in oven

Final Product:
4,4'-ODPA

Click to download full resolution via product page

Fig. 1: Workflow for the synthesis of ODPA.
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Core Application: Polyimide Synthesis

ODPA is a key monomer for producing polyimides, a class of polymers known for their
exceptional performance. The synthesis is typically a two-step process involving the reaction of
the dianhydride (ODPA) with a diamine.

o Step 1: Poly(amic acid) Formation: The reaction is first carried out in a polar, aprotic solvent
at a low temperature. The diamine's nucleophilic amine groups attack the electrophilic
carbonyl carbons of the anhydride groups in ODPA, leading to ring-opening and the
formation of a soluble poly(amic acid) precursor.

o Step 2: Imidization: The poly(amic acid) is then converted to the final polyimide. This is
achieved either by heating (thermal imidization) to high temperatures (200-300 °C) or by
using a chemical dehydrating agent at lower temperatures. This step involves the cyclization
of the amic acid units, eliminating water and forming the stable imide ring structure.
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Fig. 2: General pathway for ODPA-based polyimide synthesis.

Properties and Applications of ODPA-Based
Materials

The incorporation of ODPA into polymer structures imparts a unique combination of properties,
making them suitable for a wide range of demanding applications.[4][5] The flexible ether
linkage enhances processability and solubility without significantly compromising thermal
stability.[4]
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Application Area

Key Properties Conferred
by ODPA

Examples of Use

Energy Storage

High thermal resistance, high
specific capacitance (121 F/g),
good electrochemical

performance.[2][4]

Separators/diaphragms in
supercapacitors; anodes in
lithium-ion batteries where they

can dissolve in the electrolyte.

[2]14]

Electronics & Microelectronics

Excellent electrical insulation,
low dielectric constant, thermal

stability, chemical resistance.

[4]115]

Insulating films for flexible
printed circuits, protective
coatings for electronic
components, flame retardant in

electrical products.[5][7]

Aerospace & Automotive

High-temperature resistance,
excellent mechanical
properties, resistance to

organic solvents and fluids.[4]

[5]

Components requiring high-
temperature performance such
as bearings, seals, and gears;
lightweight structural

composites.[5]

Advanced Materials

Good processability, ability to
form metal-organic frameworks
(MOFs).[2][4]

Adhesives and coatings;
formation of MOFs with metal
ions for use in flexible
optoelectronic memory
devices.[2][4][5]

Safety and Handling

ODPA is a stable chemical but requires careful handling in a laboratory or industrial setting. It is

moisture-sensitive, and its primary hazard is related to its environmental impact.[1]
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Pictogram

Signal Word

Hazard Statements

Precautionary
Statements

No symbol[11]

No signal word[11]

H412: Harmful to
aquatic life with long
lasting effects.[1][11]
[12][13]H318: Causes

serious eye damage.

P273: Avoid release to
the environment.[1]
[11][13]P305 + P351 +
P338 + P310: IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact

lenses, if present and

easy to do. Continue
rinsing. Immediately
call a POISON
CENTER/doctor.

Handling Recommendations:
e Use only in a well-ventilated area to avoid inhalation of dust.[1]

o Wear appropriate personal protective equipment (PPE), including gloves and safety glasses
with side shields.[1]

e Avoid contact with skin, eyes, and clothing.[1]
e Wash hands thoroughly after handling.[1]

o Keep away from food and drink.[1]

Relevance for Drug Development Professionals

While 4,4'-Oxydiphthalic anhydride is not directly used as a pharmaceutical agent, its role in
creating high-performance polymers is relevant to the broader biomedical and drug
development fields. The polyimides derived from ODPA offer high thermal stability, chemical
inertness, and excellent mechanical properties. These characteristics are highly desirable for
applications such as:
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» Medical Devices: Manufacturing robust, sterilizable components for diagnostic and surgical
equipment.

e Implantable Systems: As durable, biocompatible coatings for medical implants.

» Microfluidics and Diagnostics: Fabricating chemically resistant and thermally stable lab-on-a-
chip devices for high-throughput screening and analysis.

The ability to create advanced materials like MOFs also opens possibilities for developing novel
drug delivery systems or advanced sensor technologies.[2] Therefore, an understanding of
ODPA and its polymer derivatives can inform the development of next-generation medical and
research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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